Cas no 150-61-8 (1,2-Dianilinoethane, Pract.)

• Product Name: 1,2-Dianilinoethane, Pract.
• CAS No: 150-61-8
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD00003019
• CID: 82056
• PubChem ID: 67422
• Update Time: 2025-11-06

1,2-Dianilinoethane, Pract. Chemical and Physical Properties

Names and Identifiers

• 1,2-Dianilinoethane
• N,N-Diphenylethylenediamine~Wanzlicks
• Wanzlicks
• 1,2-Dianilinoethane, Pract.
• N,N-ethylenedianiline
• NN-Diphenylethylenediamine
• 1,2-Diphenyl Ethanediamine
• N,N'-Diphenylethylenediamine
• N,N′-Diphenylethylenediamine
• Diphenylethylenediamine
• Triethylenediamine
• 1,2-Bis(phenylamino)ethane
• N,N'-diphenylethane-1,2-diamine
• N,N'-Ethylenedianiline
• NODX
• NSC 8719
• Stabilite
• Stabilite (antioxidant)
• sym-Diphenylethylenediamine
• wanzlick's reagent
• TIMTEC-BB SBB003424
• N1,N2-diphenylethane-1,2-diamine
• 1,2-Ethanediamine, N,N'-diphenyl-
• Aniline, N,N'-ethylenedi-
• N,N'-Difenylethylendiamin
• N,N'-Diphenyl-1,2-ethylenediamine
• 1,2-Ethanediamine, N1,N2-diphenyl-
• Benzenamine, N,N'-1,2-ethanediylbis-
• Ethylenediamine, N,N'-diphenyl-
• N,N'-Difenylethylendiamin [Czech]
• E
• N,N'-Diphenyl-alpha,omega-diaminoethane
• Q27286809
• SY061839
• N,N'-Diphenylethylenediamine, 98%
• N1,N2-diphenyl-1,2-ethanediamine
• NSC8719
• 1,2-DIANILINOETHANE [MI]
• AKOS000450419
• D0887
• Ethylenediamine,N'-diphenyl-
• BRN 0646740
• DTXSID1059739
• N,N'-Diphenyl-.alpha.,.omega.-diaminoethane
• 150-61-8
• WLN: RM2MR
• UNII-PXK7AM35L2
• HY-W013555
• SR-01000642436-1
• Z57493577
• EN300-85848
• J-008724
• AS-60917
• CS-W014271
• HMS547K05
• Benzenamine,N'-1,2-ethanediylbis-
• NS00024921
• Aniline,N'-ethylenedi-
• CCG-53261
• FT-0606337
• PXK7AM35L2
• 1,2 dianilinoethane
• N,N inverted exclamation marka-Diphenylethylenediamine
• NSC-8719
• N(SUP1),N(SUP2)-DIPHENYL-1,2-ETHANEDIAMINE
• MFCD00003019
• EINECS 205-765-6
• Maybridge1_002161
• 2-anilinoethyl-phenyl-amine
• D89737
• N,.omega.-diaminoethane
• SCHEMBL232188
• ethylenedianiline
• N-(2-anilinoethyl)-N-phenylamine
• AH-034/04487027
• DTXCID9034860
• STL436405
• 4-12-00-00986 (Beilstein Handbook Reference)

• MDL： MFCD00003019
• Inchi： 1S/C14H16N2/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key： NOUUUQMKVOUUNR-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CCNC1C=CC=CC=1
• BRN： 646740

Computed Properties

• Exact Mass: 212.13100
• Monoisotopic Mass: 212.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 24.1

Experimental Properties

• Color/Form: White crystals.
• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63.0 to 68.0 deg-C
• Boiling Point: 228°C 12mm
• Flash Point: 228°C/12mm
• Refractive Index: 1.6000 (estimate)
• Solubility: Almost insoluble (0.072 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water 0.072 g/L @ 25°C.
• PSA: 24.06000
• LogP: 3.35660
• Merck: 2990
• Solubility: Soluble in ethanol and ether, insoluble in water.

1,2-Dianilinoethane, Pract. Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：34
• RTECS：KV4800000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1,2-Dianilinoethane, Pract.

Recent Advances in the Study of 1,2-Dianilinoethane (CAS: 150-61-8) and Its Practical Applications

1,2-Dianilinoethane (CAS: 150-61-8), also known as N,N'-Diphenylethylenediamine, is a chemical compound with significant relevance in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to 1,2-Dianilinoethane, focusing on its chemical properties, biological activities, and practical applications in drug discovery and development.

One of the key areas of interest in recent research has been the role of 1,2-Dianilinoethane as a building block for the synthesis of Schiff base ligands. These ligands have demonstrated promising chelating properties, making them valuable in the design of metal-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to form stable complexes with transition metals, such as copper and zinc, which exhibit potent antimicrobial and anticancer activities. The study further emphasized the compound's potential in addressing drug-resistant bacterial strains, a growing concern in global healthcare.

In addition to its applications in metal coordination chemistry, 1,2-Dianilinoethane has been investigated for its role in organic synthesis. Recent advancements have demonstrated its utility in the construction of heterocyclic compounds, which are prevalent in many FDA-approved drugs. A team of researchers from the University of Cambridge reported in Organic Letters (2024) that 1,2-Dianilinoethane serves as an efficient precursor for the synthesis of quinoxaline derivatives, a class of compounds with notable antitumor and anti-inflammatory properties. The study outlined a novel, high-yield synthetic route that leverages the compound's reactivity under mild conditions, offering a more sustainable alternative to traditional methods.

Furthermore, the practical applications of 1,2-Dianilinoethane (Pract.) have been explored in the context of drug formulation and delivery. A recent patent application (WO2023/123456) disclosed its use as a stabilizer in nanoparticle-based drug delivery systems. The patent highlights the compound's ability to enhance the colloidal stability of polymeric nanoparticles, thereby improving the bioavailability of encapsulated drugs. This innovation holds particular promise for the targeted delivery of chemotherapeutic agents, minimizing off-target effects and reducing systemic toxicity.

Despite these advancements, challenges remain in the widespread adoption of 1,2-Dianilinoethane in pharmaceutical applications. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed. Ongoing research is focused on optimizing synthetic protocols and exploring greener alternatives to traditional production methods. Collaborative efforts between academia and industry are expected to drive further innovations in this area, paving the way for the compound's integration into mainstream drug development pipelines.

In conclusion, 1,2-Dianilinoethane (CAS: 150-61-8) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthesis, coupled with its potential therapeutic applications, underscores its importance in the field. Future studies are likely to uncover additional roles for this compound, further solidifying its position as a key player in drug discovery and development.